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Compound of Interest

Compound Name: Biotin LC hydrazide

Cat. No.: B009688 Get Quote

Introduction

Biotinylation, the process of covalently attaching biotin to a molecule of interest, is a

cornerstone technique in life sciences research and drug development. The high-affinity

interaction between biotin and avidin or streptavidin provides a versatile tool for detection,

purification, and targeted delivery. While primary amines are common targets for biotinylation,

labeling carboxyl groups offers a valuable alternative, particularly when amine modification

could compromise the molecule's function.[1] This document provides a detailed protocol for

the biotinylation of carboxyl groups on proteins and other molecules using 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) in conjunction with Biotin LC Hydrazide.

EDC is a zero-length crosslinker that activates carboxyl groups, making them susceptible to

nucleophilic attack.[2][3] The activated carboxyl group forms a highly reactive O-acylisourea

intermediate.[2][4] This intermediate can then react with the primary amine of Biotin LC
Hydrazide to form a stable amide bond, effectively labeling the target molecule with biotin.[1][5]

The "LC" in Biotin LC Hydrazide refers to a long chain spacer arm, which helps to reduce

steric hindrance and improve the accessibility of the biotin moiety for binding to avidin or

streptavidin.[6]

Applications in Research and Drug Development

The specific labeling of carboxyl groups is advantageous in several scenarios:
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Preservation of Protein Function: When the active site or other critical domains of a protein

contain essential primary amines (e.g., lysine residues), targeting carboxyl groups can

preserve biological activity.[1]

Site-Specific Labeling: While not truly site-specific, it offers an alternative to amine labeling,

providing a different population of labeled molecules.

Targeted Drug Delivery: Biotinylated molecules can be used in targeted drug delivery

systems. For instance, a biotinylated drug can be complexed with an avidin-conjugated

antibody that targets specific cells.[7][8][9]

Immunoassays: Biotinylated antibodies with preserved antigen-binding sites are crucial for

sensitive and specific immunoassays like ELISA and Western blotting.

Affinity Purification: Biotinylation enables the efficient purification of proteins and other

molecules from complex mixtures using avidin or streptavidin-conjugated resins.[7]

Reaction Mechanism and Experimental Workflow
The EDC-mediated coupling of Biotin LC Hydrazide to a carboxyl group is a two-step process.

First, EDC activates the carboxyl group to form an unstable O-acylisourea intermediate. This

intermediate then reacts with the hydrazide moiety of Biotin LC Hydrazide to form a stable

amide bond.
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Step 1: Activation of Carboxyl Group

Step 2: Nucleophilic Attack and Amide Bond Formation

Molecule-COOH
(Carboxyl Group)

O-acylisourea intermediate
(unstable)

+ EDC

EDC

Biotinylated Molecule
(Stable Amide Bond)

+ Biotin LC HydrazideUrea byproductBiotin LC Hydrazide-NH2
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Start: Prepare Reagents

Dissolve Protein in
Reaction Buffer

Add Biotin LC Hydrazide

Add EDC to Initiate Reaction

Incubate Reaction Mixture

Quench Reaction (Optional)

Purify Biotinylated Protein
(Desalting/Dialysis)

End: Characterize Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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